Cas no 446824-60-8 (3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea)

• Product Name: 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea
• CAS No: 446824-60-8
• MF: C₁₄H₁₂ClN₃OS
• MW: 305.782580375671
• CID: 5417116
• Update Time: 2025-11-06

3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(5-methylpyridin-2-yl)carbamothioyl]benzamide
• Benzamide, 2-chloro-N-[[(5-methyl-2-pyridinyl)amino]thioxomethyl]-
• 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea

• Inchi： 1S/C14H12ClN3OS/c1-9-6-7-12(16-8-9)17-14(20)18-13(19)10-4-2-3-5-11(10)15/h2-8H,1H3,(H2,16,17,18,19,20)
• InChI Key： NHHPCYBACHQTBY-UHFFFAOYSA-N
• SMILES： C(NC(NC1=NC=C(C)C=C1)=S)(=O)C1=CC=CC=C1Cl

Additional information on 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea

Professional Introduction to 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea (CAS No. 446824-60-8)

3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea, a compound with the CAS number 446824-60-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The unique combination of a chlorobenzoyl group and a methylpyridine moiety contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

The synthesis of 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea involves meticulous chemical processes that highlight the precision required in modern organic synthesis. The presence of the chlorobenzoyl group enhances its reactivity, allowing for various functionalization strategies that can be exploited in medicinal chemistry. Meanwhile, the methylpyridine component introduces a layer of electronic complexity, influencing its interactions with biological targets. This balance of structural features makes the compound particularly interesting for researchers aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in thiourea derivatives due to their diverse biological activities. Studies have shown that thiourea-based compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea positions it as a promising candidate for further investigation in these areas. Researchers are exploring its potential to interact with specific enzymes and receptors, which could lead to the development of targeted therapies.

The incorporation of the 5-methylpyridin-2-yl group in the molecular framework adds an additional dimension to the compound's pharmacological profile. Pyridine derivatives are well-known for their ability to modulate biological pathways, and the methyl substitution at the 5-position further enhances this capability. This structural feature allows for selective binding to biological targets, reducing off-target effects and improving therapeutic efficacy. Such attributes are crucial in the development of next-generation pharmaceuticals where precision and selectivity are paramount.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea. Molecular modeling techniques allow researchers to predict how this compound might interact with biological systems, providing insights into its mechanism of action before costly experimental trials. These computational approaches have accelerated the drug discovery process significantly, making it possible to identify promising candidates much faster than traditional methods.

The role of thiourea derivatives in medicinal chemistry cannot be overstated. Their versatility stems from their ability to form multiple types of bonds and interact with various biological targets. The chlorobenzoyl group enhances their solubility and reactivity, while the methylpyridine moiety contributes to their binding affinity. This combination makes 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea a multifaceted compound with broad applications in drug development.

In conclusion, 3-(2-chlorobenzoyl)-1-(5-methylpyridin-2-yl)thiourea (CAS No. 446824-60-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure, featuring both chlorobenzoyl and methylpyridine groups, makes it a versatile candidate for drug discovery and molecular interactions. The growing interest in thiourea derivatives and pyridine-based compounds underscores its potential as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.